Glyasperin C - Glycyrrhiza uralensis (liquorice)
Glyasperin C - Glycyrrhiza uralensis (liquorice)
Glyasperin C is a methoxyisoflavan that is (R)-isoflavan substituted by a methoxy group at position 5, hydroxy groups at positions 7, 2' and 4' and a prenyl group at position 6. It has been isolated from Glycyrrhiza uralensis. It has a role as a plant metabolite and an EC 1.14.18.1 (tyrosinase) inhibitor. It is a member of hydroxyisoflavans and a methoxyisoflavan. It derives from a hydride of a (R)-isoflavan.
Brand Name:
Vulcanchem
CAS No.:
142474-53-1
VCID:
VC0191347
InChI:
InChI=1S/C21H24O5/c1-12(2)4-6-16-19(24)10-20-17(21(16)25-3)8-13(11-26-20)15-7-5-14(22)9-18(15)23/h4-5,7,9-10,13,22-24H,6,8,11H2,1-3H3/t13-/m0/s1
SMILES:
CC(=CCC1=C(C2=C(C=C1O)OCC(C2)C3=C(C=C(C=C3)O)O)OC)C
Molecular Formula:
C21H24O5
Molecular Weight:
356.4 g/mol
Glyasperin C - Glycyrrhiza uralensis (liquorice)
CAS No.: 142474-53-1
Natural Products
VCID: VC0191347
Molecular Formula: C21H24O5
Molecular Weight: 356.4 g/mol
CAS No. | 142474-53-1 |
---|---|
Product Name | Glyasperin C - Glycyrrhiza uralensis (liquorice) |
Molecular Formula | C21H24O5 |
Molecular Weight | 356.4 g/mol |
IUPAC Name | 4-[(3R)-7-hydroxy-5-methoxy-6-(3-methylbut-2-enyl)-3,4-dihydro-2H-chromen-3-yl]benzene-1,3-diol |
Standard InChI | InChI=1S/C21H24O5/c1-12(2)4-6-16-19(24)10-20-17(21(16)25-3)8-13(11-26-20)15-7-5-14(22)9-18(15)23/h4-5,7,9-10,13,22-24H,6,8,11H2,1-3H3/t13-/m0/s1 |
Standard InChIKey | RCZMWVKBVFOCEE-ZDUSSCGKSA-N |
Isomeric SMILES | CC(=CCC1=C(C2=C(C=C1O)OC[C@H](C2)C3=C(C=C(C=C3)O)O)OC)C |
SMILES | CC(=CCC1=C(C2=C(C=C1O)OCC(C2)C3=C(C=C(C=C3)O)O)OC)C |
Canonical SMILES | CC(=CCC1=C(C2=C(C=C1O)OCC(C2)C3=C(C=C(C=C3)O)O)OC)C |
Description | Glyasperin C is a methoxyisoflavan that is (R)-isoflavan substituted by a methoxy group at position 5, hydroxy groups at positions 7, 2' and 4' and a prenyl group at position 6. It has been isolated from Glycyrrhiza uralensis. It has a role as a plant metabolite and an EC 1.14.18.1 (tyrosinase) inhibitor. It is a member of hydroxyisoflavans and a methoxyisoflavan. It derives from a hydride of a (R)-isoflavan. |
PubChem Compound | 480859 |
Last Modified | Nov 11 2021 |
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